Ligand-modified synthesis of shape-controllable and highly luminescent CsPbBr3 perovskite nanocrystals under ambient conditions†
Inorganic Chemistry Frontiers Pub Date: 2022-10-17 DOI: 10.1039/D2QI01640K
Abstract
All-inorganic CsPbBr3 perovskite nanocrystals with well-defined morphology have attracted considerable attention due to their unique size/shape-dependent optical properties. However, the formation mechanism of CsPbBr3 nanocubes (NCs) and nanorods (NRs) remains unknown. Herein, we report a simple room-temperature ligand-mediated synthesis of high-quality CsPbBr3 NCs and NRs by exploiting the synergistic effect of oleic acid (OA), 1-octanethiol (OT) and n-octylamine (OTAm) ligands. High-resolution transmission electron microscopy (HRTEM) images and density-functional theory (DFT) calculations reveal the shape transformation mechanism between CsPbBr3 NCs and NRs with the variation of an OTAm/OT mole ratio. The obtained CsPbBr3 NRs exhibit tunable aspect ratios of 1.6–7.5, and the optimal photoluminescence quantum yield (PLQY) can reach up to 91.2%. Most importantly, the universality of alkyl amine ligands for modifying the shape and optical properties of CsPbBr3 nanocrystals was also demonstrated. A white light emitting diode (WLED) is fabricated by combining the green-emitting CsPbBr3 NRs and commercial red phosphors with a blue chip, which shows a bright white light and wide colour range (121.2% of National Television System Committee (NTSC) standard). This work offers a reliable reference for precisely modifying the morphology of thCsPbBr3 nanocrystals, which will accelerate their commercial application process in the optoelectronic field.
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Journal Name：Inorganic Chemistry Frontiers
Research Products
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CAS no.: 1517-51-7
